Cas no 1281868-73-2 ((S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride)

• Product Name: (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride
• CAS No: 1281868-73-2
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 5818983
• PubChem ID: 52994142
• Update Time: 2025-10-30

(S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride
• 1281868-73-2
• AKOS032431790
• EN300-37434533
• 3-{[(3S)-1,2,3,4-tetrahydroisoquinolin-3-yl]formamido}propanoic acid hydrochloride

• Inchi： 1S/C13H16N2O3.ClH/c16-12(17)5-6-14-13(18)11-7-9-3-1-2-4-10(9)8-15-11;/h1-4,11,15H,5-8H2,(H,14,18)(H,16,17);1H/t11-;/m0./s1
• InChI Key： XFTMGGOUJSVHQA-MERQFXBCSA-N
• SMILES： C([C@H]1NCC2=CC=CC=C2C1)(=O)NCCC(=O)O.Cl

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride

Recent Advances in the Study of (S)-3-(1,2,3,4-Tetrahydroisoquinoline-3-carboxamido)propanoic Acid Hydrochloride (CAS: 1281868-73-2)

The compound (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride (CAS: 1281868-73-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its tetrahydroisoquinoline scaffold and propanoic acid moiety, has shown promising biological activities that warrant further investigation. The current research landscape surrounding this compound focuses on its synthesis, structural optimization, and potential therapeutic applications.

Recent studies have demonstrated that this compound exhibits notable interactions with various biological targets, particularly in the central nervous system. Structural analyses reveal that the (S)-configuration at the chiral center plays a crucial role in its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, including molecular docking and dynamics simulations, to elucidate the compound's binding modes with potential protein targets. These studies suggest that the molecule may serve as a valuable scaffold for developing novel neuroactive compounds.

In terms of synthetic chemistry, several research groups have reported improved synthetic routes for 1281868-73-2 with enhanced yields and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel asymmetric synthesis approach that achieved >95% enantiomeric excess, addressing previous challenges in stereochemical control. The optimized synthetic protocol has facilitated more extensive biological evaluation of this compound and its derivatives.

Pharmacological investigations have revealed that (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride displays interesting activity profiles in various in vitro and in vivo models. Preliminary data suggest potential applications in neurological disorders, with particular attention being paid to its modulatory effects on neurotransmitter systems. However, researchers emphasize the need for more comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies to fully evaluate its drug-like properties.

The scientific community continues to explore structural analogs of 1281868-73-2 to establish structure-activity relationships (SAR) and identify more potent derivatives. Recent patent applications indicate growing commercial interest in this chemical scaffold, with several pharmaceutical companies investigating its potential in various therapeutic areas. As research progresses, this compound may serve as a lead structure for developing novel pharmacological agents targeting specific disease pathways.

Future research directions for this compound include detailed mechanistic studies, optimization of pharmacokinetic properties, and evaluation in disease-relevant animal models. The accumulating body of evidence suggests that (S)-3-(1,2,3,4-tetrahydroisoquinoline-3-carboxamido)propanoic acid hydrochloride represents a promising starting point for drug discovery efforts, particularly in neuroscience and related fields. Continued investigation of this molecule and its derivatives may yield important insights into both fundamental biological processes and potential therapeutic applications.